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Abstract

Tetrasodium iminodisuccinate, a sodium salt of iminodisuccinic acid, has emerged as a

significant chelating agent with a compelling environmental profile. Unlike traditional

aminopolycarboxylates such as EDTA, it is readily biodegradable, making it a sustainable

alternative in various industrial, scientific, and formulation applications.[1][2][3] This technical

guide provides an in-depth exploration of the synthesis, chemical properties, and experimental

protocols associated with tetrasodium iminodisuccinate. It is designed to serve as a core

resource for researchers, chemists, and formulation scientists who require a detailed

understanding of this versatile molecule for applications ranging from metal ion sequestration in

industrial processes to the stabilization of formulations in drug development.

Synthesis of Tetrasodium Iminodisuccinate
The industrial synthesis of tetrasodium iminodisuccinate is a multi-step process starting from

readily available achiral precursors. This pathway results in a specific mixture of stereoisomers.

Reaction Pathway
The primary synthesis route involves the reaction of maleic anhydride with ammonia and

sodium hydroxide in an aqueous solution.[4] The process begins with the formation of a
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disodium maleate solution, which then undergoes a Michael addition with ammonia at elevated

temperatures.[1] The excess ammonia and water are subsequently removed by distillation,

yielding a concentrated aqueous solution of tetrasodium iminodisuccinate with high yields,

often up to 98%.[1] A solid, powdered, or granular form can be obtained through spray-drying of

the final solution.[1]

Step 1: Maleate Formation

Step 2: Amination
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Caption: Synthesis pathway of tetrasodium iminodisuccinate.

Stereochemistry
The synthesis from achiral starting materials produces a racemic mixture of three

stereoisomers. The resulting product typically contains 25% (S,S)-iminodisuccinate, 25% (R,R)-

iminodisuccinate, and 50% of the meso form, (R,S)-iminodisuccinate.[5] All stereoisomers have

been characterized as readily biodegradable.[5]

Experimental Protocols
This section details laboratory-scale procedures for the synthesis of tetrasodium
iminodisuccinate and the determination of its metal chelation properties.
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Laboratory-Scale Synthesis Protocol
The following protocol is adapted from established industrial synthesis principles for a

laboratory setting.[6]

Materials:

Maleic anhydride (MA)

Sodium hydroxide (NaOH)

Liquid ammonia (NH₃)

Deionized water

3-liter autoclave or suitable high-pressure reactor

Heating and stirring apparatus

Procedure:

Prepare Disodium Maleate Solution: Sequentially dissolve 784 g (8 mol) of maleic anhydride

and 480 g (12 mol) of sodium hydroxide in 908 g (50.44 mol) of water within the 3-liter

autoclave.

Amination Reaction: Add 136 g (8 mol) of liquid ammonia to the reactor. Seal the reactor and

heat the mixture to 100°C while stirring.

Reaction Incubation: Maintain the reaction at 100°C for 48 hours.

Neutralization and Ammonia Removal: After cooling, dilute the reaction mixture with water to

a total weight of 4000 g. Add an additional 160 g (4 mol) of NaOH. Gently heat the solution to

70°C under vacuum (approx. 240 mbar) to evaporate the excess ammonia.

Final Product: The resulting solution contains tetrasodium iminodisuccinate. A typical yield

is approximately 77.5% of the theoretical value, with by-products including fumaric acid

(5.6%) and aspartic acid (14.6%).[6] The solution can be filtered for clarity.
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Caption: Experimental workflow for the lab-scale synthesis of IDS.

Determination of Metal Complex Stability Constants via
Potentiometric Titration
Potentiometric titration is a standard method for determining the stability constants of metal-

ligand complexes in solution.[7]

Principle: A solution containing the ligand (iminodisuccinic acid) and a metal ion of interest is

titrated with a strong base (e.g., NaOH). The change in pH is monitored with a calibrated

electrode. The resulting titration curve is then analyzed with specialized computer programs

(e.g., SUPERQUAD) to calculate the stability constants (log K) for the various metal-ligand

species formed.[7]
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Caption: Workflow for determining stability constants via potentiometric titration.
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Chemical Characteristics and Properties
Tetrasodium iminodisuccinate exhibits a range of chemical properties that define its function

as a chelating agent.

Physical and Chemical Properties
The fundamental properties of tetrasodium iminodisuccinate are summarized below.

Property Value Reference(s)

Chemical Formula C₈H₇NNa₄O₈ [1][8]

Molar Mass 337.102 g/mol [1][4][9]

Appearance
White powder/granules or

colorless to light yellow liquid
[1][8][10]

Purity (Solid)
>78% (Commercial Grade) or

≥93% (Technical Grade)
[1][8]

Active Content (Liquid) 32-35% [11]

pH (0.25% solution) 11.5 [1]

pH (1% solution) 10.0 - 12.0 [11]

Decomposition Temp. >300 °C (>572 °F) [12]

Chelation Properties
Tetrasodium iminodisuccinate functions as a pentadentate ligand, meaning it can form five

bonds to a central metal ion. The chelation involves the nitrogen atom and four carboxylate

groups.[1] This allows it to form stable, water-soluble octahedral complexes with a variety of di-

and trivalent metal ions, with the sixth coordination site typically occupied by a water molecule.

[1][5]

Caption: Chelation of a metal ion (Mⁿ⁺) by iminodisuccinate.

The strength of these complexes is quantified by their stability constants (log K). Higher values

indicate stronger binding.
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Metal Ion log K (ML) Reference(s)

Fe(III) 18.2 [7]

Cu(II) 13.7 [7]

Zn(II) 10.3 [7]

Mn(II) 7.1 [7]

Its effectiveness in sequestering calcium is a key performance metric, particularly in cleaning

applications.

Chelating Agent
Calcium Binding Capacity
(mg CaCO₃/g)

Reference(s)

Tetrasodium Iminodisuccinate ~230 [1]

EDTA Na₄ Salt ~280 [1]

DTPA Na₅ Salt ~210 [1]

Stability and Biodegradability
A defining feature of tetrasodium iminodisuccinate is its combination of chemical stability

under operational conditions and its ultimate biodegradability.
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Stability Type Condition Result Reference(s)

Thermal 100 °C for 4 hours
>90% active content

maintained
[10][13]

Thermal 50 °C for 24 weeks
>95% effectiveness

maintained
[10]

pH (Acidic) pH > 4-7 at 100 °C
Stable for several

hours
[1]

pH (Alkaline)
Strongly alkaline at 50

°C
Stable for weeks [1]

Oxidative In presence of H₂O₂

Stable; inhibits

peroxide

decomposition

[8][11][14]

This robustness contrasts with its environmental fate, where it is classified as readily

biodegradable.

OECD Test Method
Result (%
Biodegradation)

Time Frame Reference(s)

OECD 301 E 78% 28 days [1]

OECD 302 B 100% 28 days [1]

Applications in Research and Development
The unique properties of tetrasodium iminodisuccinate make it a valuable tool for researchers.

Formulation Stabilization: In drug development and cosmetics, it can chelate trace metal ions

that catalyze the degradation of active pharmaceutical ingredients (APIs) or other sensitive

components, thereby enhancing product shelf-life.[15]

Control of Metal-Catalyzed Reactions: In chemical synthesis and biological assays, it can be

used to control the activity of metal ions, preventing unwanted side reactions or enzymatic

inhibition.
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Bioprocessing: Its biodegradability and effectiveness at sequestering calcium and

magnesium ions make it suitable for use in bioprocessing buffers and cleaning protocols

where residual, persistent chelators are undesirable.

Eco-toxicology Studies: As a biodegradable substitute for EDTA, it serves as an important

reference compound in studies on the environmental impact of chelating agents.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/tetrasodium-iminidisuccinate.pdf
https://www.yuanlianchem.com/blog/186.html
https://www.thinkdochemicals.com/news/material-properties-of-tetrasodium-iminodisuccinate.html
https://www.innospk.com/en/?news/QBM-high-quality-tetrasodium-iminodisuccinate-cas-144538-83-0-leading-manufacturer
https://www.benchchem.com/product/b8768297#synthesis-and-chemical-characteristics-of-tetrasodium-iminodisuccinate
https://www.benchchem.com/product/b8768297#synthesis-and-chemical-characteristics-of-tetrasodium-iminodisuccinate
https://www.benchchem.com/product/b8768297#synthesis-and-chemical-characteristics-of-tetrasodium-iminodisuccinate
https://www.benchchem.com/product/b8768297#synthesis-and-chemical-characteristics-of-tetrasodium-iminodisuccinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8768297?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8768297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

